Cas no 78056-60-7 (1-Acetyl-4-piperidineacetic acid)

1-Acetyl-4-piperidineacetic acid structure
78056-60-7 structure
Product Name:1-Acetyl-4-piperidineacetic acid
CAS No:78056-60-7
Molecular Formula:C9H15NO3
Molecular Weight:185.2203
MDL:MFCD12027293
CID:826775
PubChem ID:10442408

1-Acetyl-4-piperidineacetic acid Properties

Names and Identifiers

    • 1-Acetyl-4-piperidineacetic acid
    • 2-(1-acetylpiperidin-4-yl)acetic acid
    • 4-Piperidineacetic acid, 1-acetyl-
    • (1-acetyl-4-piperidinyl)acetic acid
    • (1-acetylpiperidin-4-yl)acetic acid
    • (N-acetylpiperidin-4-yl)acetic acid
    • 1-N-Acetyl-4-Piperidinylacetic Acid
    • ALBB-006957
    • ANW-48785
    • BBL008688
    • CTK7J2448
    • N-acetylpiperidine-4-acetic acid
    • SBB048480
    • SureCN2422675
    • DTXSID10439928
    • SY020456
    • CCG-211481
    • FT-0687359
    • (S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-3-carboxylic acid;1-Acetyl-4-piperidineacetic Acid
    • AKOS000265843
    • SCHEMBL2422675
    • 1-Acetyl-4-piperidineaceticacid
    • DS-13998
    • EN300-317215
    • MFCD12027293
    • SB41435
    • Q-103051
    • 78056-60-7
    • A13280
    • SPNAWRHVQZEFHH-UHFFFAOYSA-N
    • C9H15NO3
    • STK504211
    • MDL: MFCD12027293
    • InChIKey: SPNAWRHVQZEFHH-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H15NO3/c1-7(11)10-4-2-8(3-5-10)6-9(12)13/h8H,2-6H2,1H3,(H,12,13)
    • SMILES: CC(=O)N1CCC(CC1)CC(=O)O

Computed Properties

  • Exact Mass: 185.10525
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 185.10519334g/mol
  • Heavy Atom Count: 13
  • Complexity: 207
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61
  • Boiling Point: 389.6℃ at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 189.4±20.4 °C
  • Color/Form: No data available
  • Density: 1.150

1-Acetyl-4-piperidineacetic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00G3Q9-250mg
N-Acetylpiperidine-4-acetic acid
78056-60-7 98%
250mg
$12.00 2024-04-21
A2B Chem LLC
AH50529-250mg
1-Acetyl-4-piperidineacetic acid
78056-60-7 98%
250mg
$11.00 2024-04-19
Aaron
AR00G3YL-250mg
N-Acetylpiperidine-4-acetic acid
78056-60-7 98%
250mg
$8.00 2025-02-11
abcr
AB375467-250mg
(1-Acetylpiperidin-4-yl)acetic acid, 95%; .
78056-60-7 95%
250mg
€102.70
Alichem
A129000263-10g
4-Piperidineacetic acid,1-acetyl-
78056-60-7 97%
10g
$221.11 2023-09-01
Ambeed
A226905-250mg
1-Acetyl-4-piperidineacetic acid
78056-60-7 98%
250mg
$14.0 2025-02-24
Chemenu
CM120242-5g
1-Acetyl-4-piperidineacetic Acid
78056-60-7 98%
5g
$107 2024-07-23
Enamine
EN300-317215-0.05g
2-(1-acetylpiperidin-4-yl)acetic acid
78056-60-7 95%
0.05g
$19.0 2023-09-05
eNovation Chemicals LLC
D500640-1g
1-Acetyl-4-piperidineacetic acid
78056-60-7 97%
1g
$200 2022-10-17
Fluorochem
092786-1g
1-Acetyl-4-piperidineacetic acid
78056-60-7 95%
1g
£57.00 2022-03-01

1-Acetyl-4-piperidineacetic acid Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:78056-60-7)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com

1-Acetyl-4-piperidineacetic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:78056-60-7)1-Acetyl-4-piperidineacetic acid
A13280
Purity:99%
Quantity:25g
Price($):327.0